Cas no 938515-49-2 (3-Amino-N-(2,4-dimethylphenyl)propanamide)

• Product name: 3-Amino-N-(2,4-dimethylphenyl)propanamide
• CAS No: 938515-49-2
• MF: C₁₁H₁₆N₂O
• MW: 192.25754
• CID: 1087351
• PubChem ID: 50944164

3-Amino-N-(2,4-dimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(2,4-dimethylphenyl)propanamide
• N~1~-(2,4-dimethylphenyl)-beta-alaninamide(SALTDATA: HCl)
• 3-amino-N-(2,4-dimethylphenyl)propanamide;hydrochloride
• N~1~-(2,4-dimethylphenyl)-beta-alaninamide hydrochloride
• 1269053-56-6
• 3-AMINO-N-(2,4-DIMETHYLPHENYL)PROPANAMIDE HYDROCHLORIDE
• 938515-49-2
• N~1~-(2,4-dimethylphenyl)-beta-alaninamide
• N1-(2,4-Dimethylphenyl)-beta-alaninamide hydrochloride
• MFCD13194010
• N~1~-(2,4-dimethylphenyl)-beta-alaninamidehydrochloride
• N1-(2,4-Dimethylphenyl)-beta-alaninamide HCl

• MDL： MFCD09726173
• Inchi： InChI=1S/C11H16N2O/c1-8-3-4-10(9(2)7-8)13-11(14)5-6-12/h3-4,7H,5-6,12H2,1-2H3,(H,13,14)
• InChI Key： AOGNWLREBDWRNL-UHFFFAOYSA-N
• SMILES： CC1=CC(C)=C(NC(CCN)=O)C=C1

Computed Properties

• Exact Mass: 228.1029409g/mol
• Monoisotopic Mass: 228.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų